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Compound of Interest

Compound Name:
2,3,4,5,6-Pentafluorophenyl

phenylmethanesulfonate

CAS No.: 864450-16-8

Cat. No.: B2859294

Get Quote

Executive Summary
Pentafluorophenyl phenylmethanesulfonate (CAS: 864450-16-8), often abbreviated as PFP-

phenylmethanesulfonate, is a highly specialized sulfonylation reagent used in organic

synthesis, medicinal chemistry, and proteomics.[1] Structurally, it consists of a benzylsulfonyl

group activated by a pentafluorophenyl (PFP) ester moiety.

Unlike traditional sulfonyl chlorides, which are moisture-sensitive and prone to rapid hydrolysis,

PFP sulfonates are crystalline, shelf-stable "active esters." They offer a controlled reactivity

profile, allowing for the selective formation of sulfonamides under mild conditions. This guide

details the chemical structure, synthesis, mechanistic reactivity, and applications of this

compound, providing a rigorous reference for research and development.[2]

Molecular Architecture & Properties[3][4]
Chemical Structure
The molecule is composed of two distinct domains linked by a sulfonate ester bond (
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):

The Acyl Component (Benzylsulfonyl): A phenylmethanesulfonyl group (

) which acts as the electrophile.

The Leaving Group (Pentafluorophenoxy): A perfluorinated phenol ring (

) which activates the sulfur center.

Formula:

Molecular Weight: 338.25 g/mol

Electronic & Steric Considerations
Activation: The five fluorine atoms on the phenoxy ring exert a strong inductive electron-

withdrawing effect (

). This pulls electron density away from the ester oxygen, destabilizing the

bond and making the sulfur atom highly electrophilic (

).

Stability: despite this activation, the

conjugation between the oxygen lone pairs and the perfluorinated ring provides enough
resonance stabilization to render the compound stable to atmospheric moisture, a significant
advantage over phenylmethanesulfonyl chloride.

Leaving Group Ability: The pentafluorophenoxide anion (

) is a weak base (

of pentafluorophenol

5.5 vs. 10 for phenol), making it an excellent leaving group during nucleophilic substitution.

Physical Properties Table
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Property Data

CAS Number 864450-16-8

Appearance White to off-white crystalline solid

Melting Point 91–93 °C

Solubility
Soluble in DCM, THF, EtOAc, Acetone;

Insoluble in Water

Storage
2–8 °C (Refrigerate), Moisture sensitive (long-

term)

Synthesis & Preparation Protocol
The most robust method for synthesizing pentafluorophenyl phenylmethanesulfonate involves

the condensation of phenylmethanesulfonyl chloride with pentafluorophenol in the presence of

a non-nucleophilic base.

Reagents & Materials[5]
Precursor: Phenylmethanesulfonyl chloride (1.0 equiv)

Coupling Partner: Pentafluorophenol (1.0 equiv)

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA) (1.1 equiv)

Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Procedure
Preparation: In a flame-dried round-bottom flask under an inert atmosphere (

or Ar), dissolve pentafluorophenol (10 mmol) in anhydrous DCM (50 mL).

Base Addition: Cool the solution to 0 °C using an ice bath. Add triethylamine (11 mmol)

dropwise over 5 minutes. Stir for 10 minutes.
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Sulfonylation: Add a solution of phenylmethanesulfonyl chloride (10 mmol) in DCM (10 mL)

dropwise to the reaction mixture at 0 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Hexane:EtOAc 4:1) for the disappearance of the starting phenol.

Workup:

Wash the organic phase with 1M HCl (2 x 30 mL) to remove excess base.

Wash with saturated

(2 x 30 mL) and brine (30 mL).

Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Recrystallize the crude solid from a mixture of Hexane/Ethyl Acetate to yield

white needles.

Reactivity & Mechanism[6]
The primary utility of PFP-phenylmethanesulfonate is as a benzylsulfonylating agent. It reacts

with nucleophiles (amines, thiols, alcohols) to transfer the benzylsulfonyl group.

Mechanism: Aminolysis
The reaction with a primary amine proceeds via a concerted

-like substitution at the sulfur atom (or an addition-elimination pathway involving a trigonal
bipyramidal transition state).

Key Advantages over Chlorides:

Selectivity: Reacts preferentially with primary amines over secondary amines or alcohols

under controlled conditions.
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No Acid Generation: The leaving group is a phenol, not HCl, preventing acid-catalyzed side

reactions (though base is usually added to scavenge the proton).

Mechanistic Visualization
The following diagram illustrates the pathway for sulfonamide formation.
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Click to download full resolution via product page

Figure 1: Reaction pathway for the aminolysis of PFP-phenylmethanesulfonate.

Applications in Drug Development & Proteomics
"Active Ester" Strategy in Med Chem
In medicinal chemistry, sulfonamides are a privileged scaffold. Using PFP-

phenylmethanesulfonate allows for parallel synthesis (combinatorial chemistry) because the

reagent can be weighed out in open air, unlike the hydrolytically unstable sulfonyl chloride.

Workflow: Dispense PFP-sulfonate into well plates

Add amine library

Add mild base (e.g.,

)

Heat (if necessary)

Scavenge PFP byproduct.
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Proteomics and Bioconjugation
The compound serves as a probe for labeling lysine residues on proteins with the

benzylsulfonyl moiety.

Stability: The PFP ester is stable enough to survive aqueous buffers for short periods,

allowing for specific labeling reactions at controlled pH (typically pH 7.5–8.5).

Mass Spec: The introduction of the benzylsulfonyl group adds a specific mass shift, and the

loss of the pentafluorophenyl group is easily monitored.

Analytical Characterization
To validate the identity of synthesized or purchased material, compare against these

characteristic spectral data points.

Representative NMR Data

Nucleus
Chemical Shift (

ppm)
Multiplicity Assignment

H NMR (

)

7.30 – 7.50 Multiplet Phenyl (Ar-H, 5H)

4.65 Singlet
Benzylic (

, 2H)

F NMR (

)

-152.0 to -153.0 Multiplet Ortho-F (2F)

-156.5 to -157.5 Triplet Para-F (1F)

-161.0 to -162.0 Multiplet Meta-F (2F)

Mass Spectrometry
Ionization: ESI+ or APCI
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Parent Ion:

or

typically observed.

Fragmentation: Loss of the

group (mass 183) is a characteristic fragmentation pathway.

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319).

Precautions: Wear nitrile gloves and safety goggles. Handle in a fume hood to avoid

inhalation of dust.

Disposal: Dispose of as halogenated organic waste. The pentafluorophenol byproduct is

toxic to aquatic life and should not be released into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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